Cas no 111819-42-2 (D-Ornithine,2-(hydroxymethyl)- (9CI))

• Product Name: D-Ornithine,2-(hydroxymethyl)- (9CI)
• CAS No: 111819-42-2
• MF: C₆H₁₄N₂O₃
• MW: 162.186961650848
• CID: 129418
• Update Time: 2024-01-24

D-Ornithine,2-(hydroxymethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Ornithine,2-(hydroxymethyl)- (9CI)
• D-Ornithine, 2-(hydroxymethyl)- (9CI)

• Inchi： 1S/C6H14N2O3/c7-3-1-2-6(8,4-9)5(10)11/h9H,1-4,7-8H2,(H,10,11)/t6-/m0/s1
• InChI Key： RJKHSEVDLVVSAK-LURJTMIESA-N
• SMILES： C(O)(=O)[C@@](CO)(CCCN)N

Computed Properties

• Exact Mass: 162.10052
• Monoisotopic Mass: 162.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 438.9±45.0 °C(Predicted)
• PSA: 109.57
• pka: 2.03±0.44(Predicted)